Cas no 111850-10-3 (Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, Me Et ketone oxime-blocke)

Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, Me Et ketone oxime-blocke structure
111850-10-3 structure
Product Name:Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, Me Et ketone oxime-blocke
CAS No:111850-10-3
MF:C53H95N5O16
MW:1058.34531712532
CID:129432
Update Time:2024-01-24

Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, Me Et ketone oxime-blocke Chemical and Physical Properties

Names and Identifiers

    • Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl) -1,3,3-trimethylcyclohexane, Me Et ketone oxime-blocke
    • Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3...
    • Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1
    • Hexanedioic acid, polymer with 5-amino-1,3,3-trimethylcyclohexanemethanamine, 2,2-dimethyl-1,3-propanediol, 1,2-ethanediol, 1,6-hexanediol, 1,3-isobenzofurandione and 5-isocyanato-1-(isocyanatomethyl)
    • Inchi: 1S/C12H18N2O2.C10H22N2.C8H4O3.C6H10O4.C6H14O2.C5H12O2.C4H9NO.C2H6O2/c1-11(2)4-10(14-9-16)5-12(3,6-11)7-13-8-15;1-9(2)4-8(12)5-10(3,6-9)7-11;9-7-5-3-1-2-4-6(5)8(10)11-7;7-5(8)3-1-2-4-6(9)10;7-5-3-1-2-4-6-8;1-5(2,3-6)4-7;1-3-4(2)5-6;3-1-2-4/h10H,4-7H2,1-3H3;8H,4-7,11-12H2,1-3H3;1-4H;1-4H2,(H,7,8)(H,9,10);7-8H,1-6H2;6-7H,3-4H2,1-2H3;6H,3H2,1-2H3;3-4H,1-2H2/b;;;;;;5-4-;
    • InChI Key: CNDAOCHCZIKKBT-QSVPMTKISA-N
    • SMILES: O=C1OC(=O)C2C=CC=CC1=2.C(/C)(=N\O)\CC.C(O)CO.C(CC(=O)O)CCC(=O)O.C(C)(C)(CO)CO.C(CCO)CCCO.C(C1(CC(N)CC(C)(C)C1)C)N.C(C1(CC(C)(C)CC(N=C=O)C1)C)N=C=O
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